Cas no 2172563-79-8 (1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one)

• Product Name: 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one
• CAS No: 2172563-79-8
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 5997592
• PubChem ID: 165842177
• Update Time: 2025-10-30

1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one
• EN300-1478509
• 1-[(5-ethylpyridin-3-yl)sulfonyl]pentan-2-one
• 2172563-79-8

• Inchi： 1S/C12H17NO3S/c1-3-5-11(14)9-17(15,16)12-6-10(4-2)7-13-8-12/h6-8H,3-5,9H2,1-2H3
• InChI Key： SRLBHOBBSXQVIY-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)(CC(CCC)=O)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.5Ų

Additional information on 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one

Comprehensive Introduction to 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one (CAS No. 2172563-79-8)

In the realm of organic chemistry and pharmaceutical intermediates, 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one (CAS No. 2172563-79-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonyl and pyridine functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular formula and structural specificity make it a valuable candidate for further investigation in drug discovery and material science.

The chemical name 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one reflects its intricate architecture, combining a pentan-2-one backbone with a 5-ethylpyridin-3-yl substituent. Such heterocyclic compounds are often pivotal in designing enzyme inhibitors or ligands for biological targets. Recent trends in AI-driven drug discovery and computational chemistry have amplified the demand for structurally diverse molecules like this, as they serve as building blocks for high-throughput screening libraries.

From a synthetic chemistry perspective, the sulfonyl group in 2172563-79-8 offers reactivity that can be harnessed for cross-coupling reactions or nucleophilic substitutions. Researchers are particularly intrigued by its potential role in catalysis or as a protecting group in multi-step syntheses. The compound’s solubility and stability under various conditions are also under scrutiny, as these properties are critical for industrial-scale applications.

In the context of green chemistry, 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one aligns with the growing emphasis on sustainable synthesis. Its potential to reduce toxic byproducts or enable atom-efficient reactions is a topic of active discussion. Moreover, the rise of bio-based solvents and energy-efficient processes has spurred interest in optimizing its production methods to minimize environmental impact.

The compound’s relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR). Questions like "How does the ethylpyridine moiety influence binding affinity?" or "Can sulfonylpentanone derivatives enhance pharmacokinetics?" are commonly searched in scientific databases, reflecting its interdisciplinary appeal.

From a commercial standpoint, suppliers and manufacturers of 2172563-79-8 highlight its high purity and custom synthesis capabilities to meet diverse research needs. The compound’s patent landscape and regulatory compliance are also critical considerations for pharmaceutical developers navigating intellectual property challenges.

In summary, 1-(5-ethylpyridin-3-yl)sulfonylpentan-2-one (CAS No. 2172563-79-8) represents a fascinating intersection of chemical innovation and practical utility. Its study not only advances fundamental science but also addresses contemporary demands in drug development and sustainable chemistry. As research evolves, this compound is poised to remain a keystone molecule in both academic and industrial settings.